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Compound of Interest

Compound Name: 5-APDI hydrochloride

Cat. No.: B592866

An In-depth Technical Guide to the Synthesis and Characterization of 5-APDI Hydrochloride

This document provides a comprehensive technical overview for researchers, scientists, and
drug development professionals on the synthesis and characterization of 5-(2-
Aminopropyl)-2,3-dihydro-1H-indene hydrochloride (5-APDI hydrochloride), a rigid analogue
of amphetamine used in pharmacological research.

Compound Overview

5-APDI is an indane derivative with an aminopropane group, structurally related to
entactogenic amphetamines. It is primarily investigated for its activity as a monoamine reuptake

inhibitor.[1] The hydrochloride salt is the common form used in research due to its stability and
solubility.

Table 1: Compound Identification

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b592866?utm_src=pdf-interest
https://www.benchchem.com/product/b592866?utm_src=pdf-body
https://www.benchchem.com/product/b592866?utm_src=pdf-body
https://en.wikipedia.org/wiki/5-APDI
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b592866?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Identifier Data Reference

1-(2,3-dihydro-1H-inden-5-
Systematic Name yl)propan-2-amine [2]
hydrochloride

5-APDI HCI, I1AP,
Common Names ) [1]
Indanylaminopropane

CAS Number 152623-95-5 [2]

Molecular Formula C12H17N « HCI [3]

| Molecular Weight | 211.7 g/mol |[2] |

Synthesis of 5-APDI Hydrochloride

The synthesis of 5-APDI typically involves the construction of the aminopropane side chain on
a 2,3-dihydro-1H-indene (indan) core. The primary route described in the literature involves a
multi-step process starting from indan.

Synthetic Pathway Workflow

The following diagram outlines a plausible synthetic route, adapted from methodologies for
similar compounds. It begins with the acylation of indan, followed by a series of reactions to

form the propan-2-amine side chain.
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Synthesis Workflow

Step 1

Friedel-Crafts Acylation
(Propionyl Chloride, AICI3)

l

1-(Indan-5-yl)propan-1-one

Step 2

(

Reductive Amination
(e.g., Leuckart Reaction or NaBHsCN, NH4OAc)

)

l

G—(Z-Aminopropyl)indane (5-APDI FreebaseD

Step 3

Salt Formation
(HCI in Ether/IPA)

l

G—APDI Hydrochloride (Final ProductD
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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